3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H14ClN3O/c21-16-5-3-4-15(12-16)20(25)22-17-9-7-14(8-10-17)18-13-24-11-2-1-6-19(24)23-18/h1-13H,(H,22,25)
• InChI Key: BSHVFUNOZPDOCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H14ClN3O
• Molecular Weight: 347.8 g/mol

Description

3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties and has been found to have various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide is not fully understood. However, it has been found to inhibit certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have an effect on the immune system, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro. It has also been found to have an effect on the immune system, which may be beneficial in the treatment of certain diseases. Additionally, this compound has been found to have an effect on the central nervous system, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide in lab experiments is that it is a well-studied compound with known properties and effects. This makes it a reliable tool compound for studying certain enzymes and pathways. However, one limitation of using this compound is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide. One direction is to further study its mechanism of action and its effects on different types of cancer cells. Another direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound could be used as a starting point for the development of new drugs and therapies. Finally, further research is needed to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of 3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide involves the reaction between 4-imidazo[1,2-a]pyridin-2-amine and 3-chlorobenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-chloro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide has been found to have various applications in scientific research. It has been used as a tool compound to study the role of certain enzymes in cancer cells. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, this compound has been used in the development of new drugs and therapies.